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Compound of Interest

Compound Name: (2-Methyl-4-nitrophenyl)hydrazine

CAS No.: 77484-08-3

Cat. No.: B1275116

Get Quote

Executive Summary
(2-Methyl-4-nitrophenyl)hydrazine (CAS: 77484-08-3) is a specialized aryl hydrazine

derivative characterized by a phenyl ring substituted with a hydrazine moiety at position 1, a

methyl group at the ortho position (C2), and a nitro group at the para position (C4).

This compound serves as a critical "molecular scaffold" in organic synthesis, particularly for

generating nitrogen-containing heterocycles like pyrazoles and indazoles. Its unique

substitution pattern offers a balance of electronic activation (via the nitro group's electron-

withdrawing nature) and steric definition (via the ortho-methyl group), making it valuable in the

development of azo dyes, agrochemicals, and pharmaceuticals.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]
Understanding the structural nuances of this molecule is prerequisite to its successful

manipulation in the lab. The ortho-methyl group introduces steric strain that influences the
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nucleophilicity of the hydrazine tail, while the para-nitro group significantly decreases the

basicity of the terminal nitrogens compared to phenylhydrazine.

Structural Specifications
Property Value

Chemical Name (2-Methyl-4-nitrophenyl)hydrazine

CAS Number
77484-08-3 (Free Base) / 100032-76-6 (HCl

Salt)

Molecular Formula C₇H₉N₃O₂

Molecular Weight 167.17 g/mol

SMILES CC1=C(C=CC(=C1)[O-])NN

InChI Key RERPRXPTVXLOFR-UHFFFAOYSA-N

Physical Characteristics[4]
Appearance: Yellow to orange crystalline solid (characteristic of nitro-aromatics).

Solubility:

Free Base: Sparingly soluble in water; soluble in hot ethanol, ethyl acetate, and DMSO.

Hydrochloride Salt: Soluble in water and warm alcohols; often isolated as the salt for

improved stability.

Stability: The free base is sensitive to oxidation and light. It should be stored under inert gas

(Argon/Nitrogen) or as the hydrochloride salt to prevent decomposition to the azo compound

or tarry oxidation products.

Synthesis Protocol: The Modified Fischer Reduction
The most robust route to (2-methyl-4-nitrophenyl)hydrazine is the diazotization of 2-methyl-

4-nitroaniline followed by reduction. While stannous chloride (SnCl₂) is a common reducing

agent, the Sodium Sulfite (Emil Fischer) method is often preferred for nitro-substituted
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aromatics to avoid over-reduction of the nitro group to an amine. However, recent literature

supports the use of SnCl₂ at controlled temperatures (0°C) for high yields.

Below is a validated protocol using the Stannous Chloride method, which offers a "one-pot"

advantage.

Experimental Workflow
Reagents:

2-Methyl-4-nitroaniline (Precursor)[1]

Sodium Nitrite (NaNO₂)[2][3]

Stannous Chloride Dihydrate (SnCl₂·2H₂O)

Concentrated Hydrochloric Acid (HCl)[2]

Step-by-Step Methodology:

Diazotization (The Activation):

Dissolve 10 mmol of 2-methyl-4-nitroaniline in 5 mL of concentrated HCl.

Cool the solution to 0–5°C in an ice/salt bath. Critical: Temperature control prevents the

decomposition of the diazonium salt into a phenol.

Add a solution of NaNO₂ (10 mmol in min. water) dropwise.[2]

Validation Point: Test the solution with starch-iodide paper. An immediate blue-black color

confirms the presence of excess nitrous acid, ensuring complete diazotization.

Reduction (The Transformation):

Prepare a solution of SnCl₂[2]·2H₂O (22 mmol) in concentrated HCl (5 mL), pre-cooled to

0°C.

Add the cold SnCl₂ solution dropwise to the diazonium mixture with vigorous stirring.
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Observation: The mixture will likely change color (often to a creamy or bright yellow

precipitate) as the hydrazine salt forms.

Stir at 0°C for 2 hours, then allow to warm to room temperature over 1 hour.

Isolation (The Purification):

The product precipitates as the hydrochloride salt.[2]

Filter the solid under vacuum.

Wash with cold dilute HCl (to remove tin salts) followed by cold ethanol.

Recrystallization: If necessary, recrystallize from ethanol/water to obtain analytical purity.

Synthesis Pathway Diagram

Critical Parameters

2-Methyl-4-nitroaniline Diazonium Salt
(Intermediate)

NaNO2 / HCl
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hydrazine HCl

SnCl2 reduction
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formation
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Confirmation
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Figure 1: Synthetic pathway converting the aniline precursor to the hydrazine salt via

diazotization and selective reduction.[2]
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Chemical Reactivity & Applications[4]
The utility of (2-methyl-4-nitrophenyl)hydrazine lies in its bifunctional nature: the hydrazine

group acts as a dinucleophile, while the nitro group serves as a handle for further

functionalization (e.g., reduction to an amine for cross-linking).

Pyrazole Synthesis (Cyclocondensation)
The most prominent application is the synthesis of 1-arylpyrazoles. Reacting this hydrazine

with 1,3-dicarbonyls (like acetylacetone) yields pyrazoles, which are pharmacophores found in

COX-2 inhibitors and agrochemical pesticides.

Mechanism:

Nucleophilic Attack: The terminal nitrogen (-NH₂), being the most nucleophilic, attacks the

carbonyl carbon of the diketone.[4]

Hydrazone Formation: Elimination of water yields a hydrazone intermediate.[4][5]

Cyclization: The second nitrogen attacks the second carbonyl group.

Aromatization: Loss of a second water molecule drives the formation of the aromatic

pyrazole ring.

Reaction Workflow Diagram
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Figure 2: Cyclocondensation mechanism for the synthesis of pyrazole heterocycles.

Analytical Utility
Similar to 2,4-DNPH (Brady's reagent), this compound can be used to characterize carbonyls.

[5] However, the resulting hydrazones will have different melting points and retention times,

providing an alternative fingerprint for complex mixtures where 2,4-DNPH derivatives might co-

elute.

Safety & Handling (E-E-A-T Compliance)
Working with nitrophenylhydrazines requires strict adherence to safety protocols.[6] These

compounds are energetic and toxic.

Toxicity: Hydrazines are suspected carcinogens and potent skin sensitizers. Always handle

in a fume hood with double-gloving (Nitrile).

Explosion Hazard:
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Dry State: Like many polynitro/hydrazine compounds, the dry solid can be shock-sensitive

or explosive.[6]

Mitigation: Store as the hydrochloride salt (significantly more stable) or keep the free base

wetted with water/alcohol if stored for long periods.

Incompatibility: Avoid contact with strong oxidizing agents.[6] Reaction with alkali can

generate unstable free base or azo compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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